Cas no 23938-86-5 (Methyl 4-bromo-3,5-dinitrobenzoate)
23938-86-5 structure
Product Name:Methyl 4-bromo-3,5-dinitrobenzoate
CAS No:23938-86-5
MF:C8H5BrN2O6
MW:305.039101362228
CID:1419484
PubChem ID:3657758
Update Time:2025-04-20
Methyl 4-bromo-3,5-dinitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromo-3,5-dinitrobenzoate
- AC1MTZ08
- CTK8H7618
- 4-bromo-3,5-dinitro-benzoic acid methyl ester
- 4-Brom-3,5-dinitro-benzoesaeure-methylester
- ZINC03064436
- 1-Brom-2.6-dinitro-4-methoxycarbonylbenzol
- 4-Brom-3.5-dinitro-benzoesaeure-methylester
- ST51000759
- AKOS003614569
- AC1MTZ08; CTK8H7618; 4-bromo-3,5-dinitro-benzoic acid methyl ester; 4-Brom-3,5-dinitro-benzoesaeure-methylester; ZINC03064436; 1-Brom-2.6-dinitro-4-methoxycarbonylbenzol; 4-Brom-3.5-dinitro-benzoesaeure-methylester; ST51000759; AKOS003614569;
- 23938-86-5
- DTXSID00394739
-
- Inchi: 1S/C8H5BrN2O6/c1-17-8(12)4-2-5(10(13)14)7(9)6(3-4)11(15)16/h2-3H,1H3
- InChI Key: ACAXUEJPCRJXRJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=O)OC)C=C1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 303.93310g/mol
- Monoisotopic Mass: 303.93310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 118Ų
Methyl 4-bromo-3,5-dinitrobenzoate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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